Cas no 111451-25-3 (2,6-Pyridinediamine,3,5-diethoxy-)

• Product Name: 2,6-Pyridinediamine,3,5-diethoxy-
• CAS No: 111451-25-3
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 129263
• PubChem ID: 20157139
• Update Time: 2025-04-18

2,6-Pyridinediamine,3,5-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinediamine,3,5-diethoxy-
• 2,6-Diamino-3,5-diethoxypyridine
• 2,6-Pyridinediamine,3,5-diethoxy-(9CI)
• 3,5-Diethoxypyridine-2,6-diamine
• SCHEMBL10774903
• 111451-25-3

• Inchi： 1S/C9H15N3O2/c1-3-13-6-5-7(14-4-2)9(11)12-8(6)10/h5H,3-4H2,1-2H3,(H4,10,11,12)
• InChI Key： FJQZHCLZZMCBCQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C(N)=NC(=C(C=1)OCC)N

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 83.39